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Compound of Interest

Compound Name:
Methyl 3-amino-3-deoxy-a-d-

mannopyranoside, HCl

Cat. No.: B013677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the multifaceted biological activities

of amino-mannopyranoside derivatives. These compounds, structural analogues of the natural

sugar mannose, have emerged as a versatile scaffold in medicinal chemistry, demonstrating

significant potential as enzyme inhibitors, antimicrobial agents, and therapeutics for cancer and

viral infections. This document collates key quantitative data, details relevant experimental

protocols, and visualizes the underlying mechanisms and workflows to support ongoing

research and development efforts in this promising field.

Enzyme Inhibition
Amino-mannopyranoside derivatives are potent inhibitors of various glycosidases, enzymes

that play crucial roles in numerous biological processes. Their structural similarity to the natural

substrate, mannose, allows them to bind to the active sites of these enzymes, leading to

competitive inhibition. This activity is particularly notable against α- and β-mannosidases.

The inhibitory mechanism often involves the protonated amino group of the derivative forming

an ion pair with a carboxyl group within the enzyme's active site, leading to strong binding.[1]

The potency of this inhibition is significantly higher than that of D-mannose itself.[1]
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Quantitative Data: Glycosidase Inhibition
The inhibitory activities of various amino-mannopyranoside derivatives against different

glycosidases are summarized below. The inhibition constant (Ki) and the half-maximal

inhibitory concentration (IC50) are key metrics for potency.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Target
Enzyme

Source Ki (µM) IC50 (µM) Reference

5-amino-5-

deoxy-D-

mannopyrano

se

α-D-

mannosidase
Jack Beans 1.2 - 20 - [1]

5-amino-5-

deoxy-D-

mannopyrano

se

α-D-

mannosidase
Almonds 1.2 - 20 - [1]

5-amino-5-

deoxy-D-

mannopyrano

se

α-D-

mannosidase
Calf Liver 1.2 - 20 - [1]

5-amino-5-

deoxy-D-

mannopyrano

se

β-D-

mannosidase

Aspergillus

wentii
1.2 - 20 - [1]

1,5-dideoxy-

1,5-imino-D-

mannitol

α-D-

mannosidase
Jack Beans 70 - 400 - [1]

1,5-dideoxy-

1,5-imino-D-

mannitol

α-D-

mannosidase
Almonds 70 - 400 - [1]

1,5-dideoxy-

1,5-imino-D-

mannitol

α-D-

mannosidase
Calf Liver 70 - 400 - [1]

1,5-dideoxy-

1,5-imino-D-

mannitol

β-D-

mannosidase

Aspergillus

wentii
70 - 400 - [1]

6-Deoxy-DIM AMAN-2 (α-

mannosidase

C. elegans 0.19 - [2]
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)

1-deoxy-

mannostatin

A

α-

Mannosidase
Jack Beans

Lowered 100-

fold vs parent
- [3]

2-deoxy-

mannostatin

A

α-

Mannosidase
Jack Beans

Lowered 100-

fold vs parent
- [3]

3-deoxy-

mannostatin

A

α-

Mannosidase
Jack Beans Inactive - [3]

Amino Acid

Derivatives

(PPC80, 82,

84, 89, 101)

Pancreatic α-

amylase
- - 162 - 519 [4]

Amino Acid

Derivatives

(PPC84, 89,

101)

α-glucosidase - - 51 - 353 [4]

Mechanism of Enzyme Inhibition
The following diagram illustrates the general competitive inhibition mechanism where an

amino-mannopyranoside derivative occupies the enzyme's active site, preventing the binding of

the natural substrate.
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Normal Enzymatic Reaction

Competitive Inhibition

{Enzyme | Active Site} Products
Catalysis

Substrate

{Enzyme | Active Site} No ReactionAmino-Mannopyranoside
Derivative
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Start

Prepare Serial Dilutions
of Test Compound in

96-Well Plate

Inoculate Each Well
with Microbial Suspension

Prepare Standardized
Bacterial/Fungal Inoculum

(e.g., 0.5 McFarland)

Include Positive (Microbe, No Drug)
and Negative (No Microbe)

Controls

Incubate Plate
(e.g., 37°C for 24h for bacteria)

Visually Inspect for Turbidity
(Microbial Growth)

Determine MIC:
Lowest Concentration with

No Visible Growth

End
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Start

Seed Cancer Cells into a
96-Well Plate and Allow

Adhesion (24h)

Add Serial Dilutions of
Test Compound to Wells

Incubate for a Defined
Period (e.g., 48-72h)

Add MTT Reagent
to Each Well

Incubate (2-4h) to Allow
Conversion to Formazan Crystals

Add Solubilizing Agent
(e.g., DMSO, SDS) to
Dissolve Formazan

Measure Absorbance
(e.g., at 570 nm)

Calculate Cell Viability (%)
and Determine IC50 Value

End
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Endoplasmic Reticulum (ER) Inhibition by Amino-Mannopyranoside Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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